Cas no 1805434-82-5 (Ethyl 2-(difluoromethyl)-4-methoxy-3-methylpyridine-5-carboxylate)

Ethyl 2-(difluoromethyl)-4-methoxy-3-methylpyridine-5-carboxylate is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. The presence of a difluoromethyl group at the 2-position enhances its metabolic stability and lipophilicity, improving bioavailability. The 4-methoxy and 3-methyl substituents contribute to steric and electronic modulation, influencing binding affinity in target interactions. The ethyl ester moiety at the 5-position offers versatility for further functionalization, making it a valuable intermediate in synthetic chemistry. Its unique structural features make it particularly useful in the development of bioactive compounds, including enzyme inhibitors and receptor modulators. The compound exhibits favorable physicochemical properties, such as moderate solubility and stability under standard conditions, facilitating its use in diverse research and industrial processes.

Ethyl 2-(difluoromethyl)-4-methoxy-3-methylpyridine-5-carboxylate structure

1805434-82-5 structure

Product Name:Ethyl 2-(difluoromethyl)-4-methoxy-3-methylpyridine-5-carboxylate

CAS No:1805434-82-5

MF:C₁₁H₁₃F₂NO₃

MW:245.222630262375

CID:4895457

Update Time:2025-07-02

Ethyl 2-(difluoromethyl)-4-methoxy-3-methylpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-(difluoromethyl)-4-methoxy-3-methylpyridine-5-carboxylate
- Inchi： 1S/C11H13F2NO3/c1-4-17-11(15)7-5-14-8(10(12)13)6(2)9(7)16-3/h5,10H,4H2,1-3H3
- InChI Key： OJEJJYDCVCENBI-UHFFFAOYSA-N
- SMILES： FC(C1C(C)=C(C(C(=O)OCC)=CN=1)OC)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 263
XLogP3: 2.1
Topological Polar Surface Area: 48.4

Ethyl 2-(difluoromethyl)-4-methoxy-3-methylpyridine-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029020324-250mg	Ethyl 2-(difluoromethyl)-4-methoxy-3-methylpyridine-5-carboxylate	1805434-82-5	95%	250mg	$940.80	2022-04-01
Alichem	A029020324-500mg	Ethyl 2-(difluoromethyl)-4-methoxy-3-methylpyridine-5-carboxylate	1805434-82-5	95%	500mg	$1,735.55	2022-04-01
Alichem	A029020324-1g	Ethyl 2-(difluoromethyl)-4-methoxy-3-methylpyridine-5-carboxylate	1805434-82-5	95%	1g	$3,068.70	2022-04-01

Ethyl 2-(difluoromethyl)-4-methoxy-3-methylpyridine-5-carboxylate Related Literature

1. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
2. Examination of ammonia–poly(pyrrole) interactions by piezoelectric and conductivity measurements

Analyst, 1991,116, 1125-1130
3. Enantiocontrolled construction of sistodiolynne, an unusual polyketide from the wood-decay fungus Sistrema raduloides

Chem. Commun., 1997, 767-768
4. Fe/S-Catalyzed synthesis of 2-benzoylbenzoxazoles and 2-quinolylbenzoxazoles via redox condensation of o-nitrophenols with acetophenones and methylquinolines†

Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
5. Excitation energies from ground-state density-functionals by means of generator coordinates

A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569

Additional information on Ethyl 2-(difluoromethyl)-4-methoxy-3-methylpyridine-5-carboxylate

Comprehensive Overview of Ethyl 2-(difluoromethyl)-4-methoxy-3-methylpyridine-5-carboxylate (CAS No. 1805434-82-5)

Ethyl 2-(difluoromethyl)-4-methoxy-3-methylpyridine-5-carboxylate (CAS No. 1805434-82-5) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and methoxy functional groups, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, combining a pyridine core with ester and alkyl substituents, makes it a versatile intermediate for synthesizing bioactive molecules.

The growing interest in fluorinated pyridines like Ethyl 2-(difluoromethyl)-4-methoxy-3-methylpyridine-5-carboxylate stems from their enhanced metabolic stability and bioavailability, traits highly sought after in modern medicinal chemistry. Researchers are particularly intrigued by its role in developing kinase inhibitors and antimicrobial agents, aligning with current trends in targeting resistant pathogens and cancer therapies. Recent publications highlight its utility in fragment-based drug design (FBDD), where its difluoromethyl moiety contributes to improved binding affinity.

From an agrochemical perspective, this compound's methoxy and methyl substitutions show promise in creating novel pesticide intermediates. Its structural features may influence pest nervous system interactions, a hot topic given the global push for environmentally sustainable crop protection solutions. Industry reports suggest derivatives of CAS 1805434-82-5 could address growing concerns about pesticide resistance, a frequently searched topic among agricultural researchers.

Synthetic accessibility remains a key advantage of Ethyl 2-(difluoromethyl)-4-methoxy-3-methylpyridine-5-carboxylate. The ester group at the 5-position allows straightforward derivatization, while the difluoromethyl group at the 2-position offers strategic points for further functionalization. Patent analyses reveal its incorporation in multi-step syntheses for heterocyclic compounds, particularly those targeting G-protein-coupled receptors (GPCRs) – a trending area in biopharma.

Analytical characterization of CAS 1805434-82-5 typically involves advanced techniques like LC-MS and NMR spectroscopy, with particular attention to the difluoromethyl proton signals. Purity standards exceeding 98% are commonly required for research applications, reflecting the compound's role in precision chemistry. Storage recommendations emphasize protection from moisture, with stability data showing excellent shelf life under inert conditions.

The commercial availability of Ethyl 2-(difluoromethyl)-4-methoxy-3-methylpyridine-5-carboxylate has expanded significantly since 2020, coinciding with increased demand for fluorinated building blocks. Market analyses indicate particular interest from contract research organizations (CROs) working on central nervous system (CNS) drugs, where fluorinated compounds show superior blood-brain barrier penetration. This aligns with frequent search queries about "blood-brain barrier permeable compounds" in pharmaceutical forums.

Environmental and safety profiles of 1805434-82-5 have been carefully evaluated, with studies confirming its compliance with green chemistry principles. The compound's relatively low ecotoxicity makes it attractive compared to traditional halogenated analogs, addressing the industry's focus on sustainable chemical development. These attributes contribute to its inclusion in several green chemistry databases, a popular search category among environmentally conscious researchers.

Future research directions for Ethyl 2-(difluoromethyl)-4-methoxy-3-methylpyridine-5-carboxylate may explore its potential in proteolysis targeting chimeras (PROTACs), an emerging therapeutic modality. Its ability to serve as a linker or warhead component in these bifunctional molecules could open new avenues in targeted protein degradation. This application aligns perfectly with current "hot topics" in drug discovery, as evidenced by surging publications and conference presentations on PROTAC technology.